2-Oxo-4-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-oxo-4-(trifluoromethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H16F3NO3/c1-10(2,3)18-9(17)15-5-4-7(6-8(15)16)11(12,13)14/h7H,4-6H2,1-3H3
• InChI Key: MROCKLUQRRDBJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1=O)C(F)(F)F
• Molecular Formula: C11H16F3NO3
• Molecular Weight: 267.24 g/mol

Description

2-Oxo-4-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H16F3NO3 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.82 g (3.2 mmol) of sodium methaperiodate (NaIO4) was dissolved in 20 mL of water, followed by addition of 117 mg (0.88 mmol) of ruthenium oxide (RuO2). To The reaction, was added a solution in which 660 mg (2.6 mmol) of 4-trifluoromethyl-piperidin-1-carboxylic acid t-butyl ester dissolved in 35 mL of ethyl acetate, followed by stirring for 2 hours and 20 minutes. The reaction solution was diluted with excess ethylacetate and washed once with water and aqueous NaCl, respectively, and then dried over anhydrous magnesium sulfate and filtered off. The filtrated solution was distilled off under reduced pressure, then the residue was purified by column chromatography (2:1 hexane:ethyl acetate) to give 0.63 g of the title compound in a yield of 90%.